Cas no 29461-08-3 (Pyrazine,2-ethyl-5-propyl-)
Pyrazine,2-ethyl-5-propyl- structure
Product Name:Pyrazine,2-ethyl-5-propyl-
CAS No:29461-08-3
MF:C9H14N2
MW:150.220861911774
CID:239337
PubChem ID:45099394
Update Time:2025-04-19
Pyrazine,2-ethyl-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine,2-ethyl-5-propyl-
- 2-Ethyl-5-propylpyrazine
- 2,3-DIMETHYL-5-PROPYLPYRAZINE
- 29461-08-3
- DTXSID00667859
-
- Inchi: 1S/C9H14N2/c1-3-5-9-7-10-8(4-2)6-11-9/h6-7H,3-5H2,1-2H3
- InChI Key: VZTOIAITGDMGEO-UHFFFAOYSA-N
- SMILES: N1C=C(CC)N=CC=1CCC
Computed Properties
- Exact Mass: 150.11582
- Monoisotopic Mass: 150.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 25.78
Pyrazine,2-ethyl-5-propyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
29461-08-3 (Pyrazine,2-ethyl-5-propyl-) Related Products
- 29460-92-2(2-Isobutylpyrazine)
- 13925-00-3(2-Ethylpyrazine)
- 15986-80-8(2-Methyl-3-propyl-pyrazine)
- 13360-64-0(2-Ethyl-5-methylpyrazine)
- 29460-91-1(2-Butylpyrazine)
- 13238-84-1(2,5-Diethylpyrazine)
- 18138-03-9(2-Propylpyrazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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